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Compound of Interest

Compound Name: Ethyl 2-(m-tolyloxy)acetate

Cat. No.: B124796

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step protocol for the synthesis of Ethyl 2-
(m-tolyloxy)acetate. The synthesis is based on the Williamson ether synthesis, a robust and
widely used method for preparing ethers. This protocol is intended for laboratory use by
gualified researchers and scientists.

Overview

The synthesis of Ethyl 2-(m-tolyloxy)acetate is achieved through the reaction of m-cresol with
ethyl bromoacetate in the presence of a base. This reaction follows an SN2 mechanism, where
the phenoxide ion, generated by the deprotonation of m-cresol, acts as a nucleophile and
attacks the electrophilic carbon of ethyl bromoacetate, leading to the displacement of the
bromide ion and the formation of the desired ether.

Reaction Scheme
Materials and Reagents
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Reagent/Materi Molecular Molar Mass ( .
Quantity Notes
al Formula g/mol )
Toxic and
corrosive.
m-Cresol C7HsO 108.14 10.81 g (0.1 mol) ]
Handle with care
in a fume hood.
Lachrymator and
Ethyl 18.37 g (0.11 _ _
CaH7BrO2 167.00 toxic. Handle in a
bromoacetate mol)
fume hood.
Sodium
Hydroxide NaOH 40.00 4409 (0.11 mol)  Corrosive.
(NaOH)
) Highly
Diethyl ether (Cz2Hs5)20 74.12 ~200 mL
flammable.
Hydrochloric Acid As needed (~6 M _
HCI 36.46 Corrosive.
(HCI) soln)
Saturated
Sodium
) NaHCOs 84.01 ~50 mL
Bicarbonate
Solution
Anhydrous
Magnesium MgSOa 120.37 As needed Drying agent.
Sulfate
Deionized Water  H20 18.02 As needed

Experimental Protocol

4.1. Preparation of Sodium m-cresolate

e To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add
10.81 g (0.1 mol) of m-cresol.
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 In a separate beaker, dissolve 4.40 g (0.11 mol) of sodium hydroxide in 50 mL of deionized
water. Caution: The dissolution is exothermic.

e Slowly add the sodium hydroxide solution to the m-cresol in the round-bottom flask while
stirring.

 Stir the mixture at room temperature for 30 minutes to ensure the complete formation of the
sodium m-cresolate salt.

4.2. Williamson Ether Synthesis

» To the flask containing the sodium m-cresolate solution, add 18.37 g (0.11 mol) of ethyl
bromoacetate dropwise using an addition funnel over a period of 15-20 minutes.

o After the addition is complete, heat the reaction mixture to 90-100°C using a heating mantle
and a temperature controller.

¢ Maintain the reaction at this temperature for 2-3 hours with continuous stirring. The progress
of the reaction can be monitored by thin-layer chromatography (TLC).

4.3. Work-up and Isolation
 After the reaction is complete, cool the mixture to room temperature.
o Transfer the reaction mixture to a 500 mL separatory funnel.

 Acidify the mixture by slowly adding 6 M hydrochloric acid until the pH is acidic (test with
litmus paper).

o Extract the aqueous layer with 100 mL of diethyl ether. Separate the layers and collect the
organic layer.

» Extract the aqueous layer again with 50 mL of diethyl ether.

o Combine the organic layers and wash with 50 mL of deionized water, followed by 50 mL of
saturated sodium bicarbonate solution, and finally with 50 mL of brine (saturated NaCl
solution).
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» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the diethyl ether by rotary evaporation to obtain the crude
Ethyl 2-(m-tolyloxy)acetate.

4.4. Purification

 Purify the crude product by vacuum distillation. Collect the fraction that boils at the
appropriate temperature. The boiling point of the similar ortho-isomer is 119-120 °C, which
can be used as a reference.[1]

Characterization

The identity and purity of the synthesized Ethyl 2-(m-tolyloxy)acetate (CAS: 66047-01-6,
Molecular Weight: 194.23 g/mol ) can be confirmed by spectroscopic methods such as *H
NMR, BC NMR, and FT-IR, as well as by determining its physical properties.

Expected Physical Properties (based on isomers):

Property Value

Boiling Point ~119-120 °C (for ortho-isomer)[1]

Density ~1.073 g/mL at 25 °C (for ortho-isomer)[1]
Refractive Index ~1.503 at 20 °C (for ortho-isomer)[1]

Safety Precautions

 All manipulations should be performed in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

e m-Cresol is toxic and corrosive and should be handled with extreme care.

o Ethyl bromoacetate is a lachrymator and is toxic. Avoid inhalation of vapors and contact with
skin and eyes.
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 Diethyl ether is highly flammable. Ensure there are no open flames or sparks in the vicinity.

e Sodium hydroxide and hydrochloric acid are corrosive and should be handled with care.

Experimental Workflow Diagram
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Caption: Experimental workflow for the synthesis of Ethyl 2-(m-tolyloxy)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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